Cas no 301235-01-8 (4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide)

• Product Name: 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide
• CAS No: 301235-01-8
• MF: C₁₄H₉ClF₂N₂O₃S
• MW: 358.747668027878
• CID: 6525114
• PubChem ID: 1548690
• Update Time: 2025-06-09

4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide
• SR-01000409312
• 4-chloro-N-[4-(difluoromethylsulfanyl)phenyl]-3-nitrobenzamide
• F1575-0001
• 4-chloro-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-nitrobenzamide
• SR-01000409312-1
• Z27649540
• 4-chloro-N-(4-((difluoromethyl)thio)phenyl)-3-nitrobenzamide
• AKOS001032716
• 301235-01-8

• Inchi： 1S/C14H9ClF2N2O3S/c15-11-6-1-8(7-12(11)19(21)22)13(20)18-9-2-4-10(5-3-9)23-14(16)17/h1-7,14H,(H,18,20)
• InChI Key： AYIINDBMDKGNNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(NC1C=CC(=CC=1)SC(F)F)=O

Computed Properties

• Exact Mass: 357.9990473g/mol
• Monoisotopic Mass: 357.9990473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide

Chemical Profile of 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide (CAS No. 301235-01-8)

4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide, identified by its Chemical Abstracts Service (CAS) number 301235-01-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its nitro and chloro substituents, which are strategically positioned on a benzamide backbone. The presence of a difluoromethylsulfanylphenyl moiety further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide contribute to its unique chemical properties, including high lipophilicity and the potential for strong interactions with biological targets. These attributes are particularly relevant in the design of small-molecule inhibitors and modulators, where precise molecular interactions can dictate therapeutic efficacy. The nitro group, for instance, is known to participate in hydrogen bonding and can influence the electronic properties of the molecule, while the chloro substituent may enhance binding affinity through halogen bonding interactions.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives as pharmacological agents. Benzamides have demonstrated utility across various therapeutic areas, including oncology, inflammation, and neurology. The specific modification of 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide with a difluoromethylsulfanylphenyl group suggests an intention to fine-tune its pharmacokinetic and pharmacodynamic profiles. This modification is particularly intriguing because difluoromethyl groups are frequently incorporated into drug candidates due to their ability to improve metabolic stability and binding affinity.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing lead compounds. The substitution pattern of 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide provides a rich scaffold for SAR studies, allowing researchers to systematically evaluate the impact of each functional group on biological activity. For example, the electron-withdrawing nature of the nitro group may enhance the compound's interaction with certain enzymes or receptors, while the chloro group could serve as a pivot point for further derivatization.

One of the most compelling aspects of 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide is its potential application in modulating biological pathways associated with disease progression. In particular, studies have indicated that benzamide derivatives can interact with transcription factors and signaling proteins involved in cancer cell proliferation and survival. The unique combination of substituents in this compound may enable it to selectively target specific pathways while minimizing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles and reduced side effects.

The synthesis of 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide presents both challenges and opportunities for chemists. The multi-step synthesis typically involves nitration, chlorination, and subsequent functional group transformations to introduce the difluoromethylsulfanylphenyl moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, may be employed to achieve higher yields and purities. Optimizing these synthetic routes is essential for large-scale production and further preclinical evaluation.

As computational chemistry advances, virtual screening techniques are increasingly being used to identify promising candidates like 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide before experimental validation. Molecular docking studies can predict how this compound might interact with biological targets at the atomic level, providing insights into its potential mechanism of action. These computational approaches complement traditional high-throughput screening (HTS) methods by offering a more targeted strategy for drug discovery.

The pharmacological evaluation of 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide is currently underway in several academic and industrial laboratories. Preliminary data suggest that this compound exhibits notable activity against certain enzymatic targets relevant to inflammatory diseases. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating neurological disorders. These findings underscore the importance of continued investigation into this molecule's therapeutic potential.

In conclusion, 4-chloro-N-{4-(difluoromethyl)sulfanylphenyl}-3-nitrobenzamide (CAS No. 301235-01-8) represents a fascinating example of how structural modifications can enhance molecular properties for pharmacological applications. Its unique combination of substituents positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research progresses, further insights into its mechanism of action and clinical efficacy will solidify its role in modern drug development.